Cas no 474918-42-8 (2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)-)

2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)- is a highly functionalized terfluorene derivative characterized by its extended π-conjugated system and sterically hindered structure. The incorporation of six 4-methylphenyl groups at the 9-positions enhances solubility in organic solvents while maintaining thermal and oxidative stability. This compound is particularly valuable in optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices, due to its efficient charge transport properties and tunable emission characteristics. Its rigid, planar core contributes to high fluorescence quantum yield, making it suitable for advanced materials research. The methylphenyl substituents further mitigate aggregation, ensuring consistent performance in thin-film formulations.
2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)- structure
474918-42-8 structure
Product Name:2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)-
CAS No:474918-42-8
MF:C81H62
MW:1035.35900163651
CID:328459
PubChem ID:53384286
Update Time:2025-11-01

2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)-
    • TDAF
    • 2,7-Bis[9,9-di(4-methylphenyl)-fluoren-2-yl]-9,9-di(4-
    • 9,9,9',9',9'',9''-Hexa-p-tolyl-9H,9'H,9''H-2,2':7',2''-terfluorene
    • CS-0435322
    • Tert(9,9-diarylfluorene)s
    • MFCD12022446
    • 474918-42-8
    • 2,7-bis[9,9-bis(4-methylphenyl)fluoren-2-yl]-9,9-bis(4-methylphenyl)fluorene
    • 2,7-bis[9,9-di(4-methylphenyl)-fluoren-2-yl]-9,9-di(4-methylphenyl)fluorene
    • TDAF , 2,7-Bis[9,9-di(4-Methylphenyl)-fluoren-2-yl]-9,9-di(4-M
    • 7-[9,9-bis(4-methylphenyl)-9H-fluoren-2-yl]-9,9,9',9'-tetrakis(4-methylphenyl)-9H,9'H-2,2'-bifluorene
    • DB-216774
    • HS-8427
    • Inchi: 1S/C81H62/c1-51-15-31-61(32-16-51)79(62-33-17-52(2)18-34-62)73-13-9-7-11-67(73)69-43-27-57(47-75(69)79)59-29-45-71-72-46-30-60(50-78(72)81(77(71)49-59,65-39-23-55(5)24-40-65)66-41-25-56(6)26-42-66)58-28-44-70-68-12-8-10-14-74(68)80(76(70)48-58,63-35-19-53(3)20-36-63)64-37-21-54(4)22-38-64/h7-50H,1-6H3
    • InChI Key: HFPKZKXVTHRNFZ-UHFFFAOYSA-N
    • SMILES: C1(C2C=CC(C)=CC=2)(C2C=CC(C)=CC=2)C2C=C(C=CC=2C2=CC=C(C3=CC=C4C5C=CC=CC=5C(C5C=CC(C)=CC=5)(C5C=CC(C)=CC=5)C4=C3)C=C12)C1=CC=C2C3C=CC=CC=3C(C3C=CC(C)=CC=3)(C3C=CC(C)=CC=3)C2=C1

Computed Properties

  • Exact Mass: 1034.485
  • Monoisotopic Mass: 1034.485
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 81
  • Rotatable Bond Count: 8
  • Complexity: 1860
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 21.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.183±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (1.4E-13 g/L) (25 ºC),

2,2':7',2''-Ter-9H-fluorene,9,9,9',9',9'',9''-hexakis(4-methylphenyl)- Pricemore >>

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